Cas no 2227660-09-3 (tert-butyl N-{2-methyl-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate)

Tert-butyl N-{2-methyl-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate is a chiral intermediate with significant utility in pharmaceutical synthesis. Its key structural features include a tert-butyl carbamate group and a trifluoromethyl-substituted benzylic alcohol, which enhance its reactivity and selectivity in asymmetric transformations. The (1R)-configuration of the hydroxyethyl moiety makes it particularly valuable for enantioselective applications. The trifluoromethyl group contributes to increased metabolic stability and lipophilicity, beneficial in drug design. This compound is commonly employed in the preparation of bioactive molecules, including protease inhibitors and other therapeutics. Its high purity and well-defined stereochemistry ensure consistent performance in complex synthetic routes.
tert-butyl N-{2-methyl-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate structure
2227660-09-3 structure
Product Name:tert-butyl N-{2-methyl-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate
CAS No:2227660-09-3
MF:C14H18F3NO3
MW:305.292834758759
CID:6361122
PubChem ID:165666734
Update Time:2025-06-14

tert-butyl N-{2-methyl-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{2-methyl-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate
    • EN300-1885933
    • 2227660-09-3
    • tert-butyl N-{2-methyl-4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate
    • Inchi: 1S/C14H18F3NO3/c1-8-7-9(11(19)14(15,16)17)5-6-10(8)18-12(20)21-13(2,3)4/h5-7,11,19H,1-4H3,(H,18,20)/t11-/m1/s1
    • InChI Key: NIWUTVBXZDGYRZ-LLVKDONJSA-N
    • SMILES: FC([C@@H](C1C=CC(=C(C)C=1)NC(=O)OC(C)(C)C)O)(F)F

Computed Properties

  • Exact Mass: 305.12387792g/mol
  • Monoisotopic Mass: 305.12387792g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 58.6Ų

tert-butyl N-{2-methyl-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1885933-0.05g
tert-butyl N-{2-methyl-4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate
2227660-09-3
0.05g
$1320.0 2023-09-18
Enamine
EN300-1885933-0.1g
tert-butyl N-{2-methyl-4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate
2227660-09-3
0.1g
$1384.0 2023-09-18
Enamine
EN300-1885933-0.25g
tert-butyl N-{2-methyl-4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate
2227660-09-3
0.25g
$1447.0 2023-09-18
Enamine
EN300-1885933-0.5g
tert-butyl N-{2-methyl-4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate
2227660-09-3
0.5g
$1509.0 2023-09-18
Enamine
EN300-1885933-1.0g
tert-butyl N-{2-methyl-4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate
2227660-09-3
1g
$1572.0 2023-06-01
Enamine
EN300-1885933-2.5g
tert-butyl N-{2-methyl-4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate
2227660-09-3
2.5g
$3080.0 2023-09-18
Enamine
EN300-1885933-5.0g
tert-butyl N-{2-methyl-4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate
2227660-09-3
5g
$4557.0 2023-06-01
Enamine
EN300-1885933-10.0g
tert-butyl N-{2-methyl-4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate
2227660-09-3
10g
$6758.0 2023-06-01
Enamine
EN300-1885933-1g
tert-butyl N-{2-methyl-4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate
2227660-09-3
1g
$1572.0 2023-09-18
Enamine
EN300-1885933-5g
tert-butyl N-{2-methyl-4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate
2227660-09-3
5g
$4557.0 2023-09-18

Additional information on tert-butyl N-{2-methyl-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate

Research Brief on tert-butyl N-{2-methyl-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate (CAS: 2227660-09-3)

The compound tert-butyl N-{2-methyl-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate (CAS: 2227660-09-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest studies and findings related to this compound, highlighting its synthesis, biological activity, and therapeutic potential.

Recent literature indicates that this compound serves as a key intermediate in the synthesis of chiral molecules, particularly those with trifluoromethyl groups, which are known for their enhanced metabolic stability and bioavailability. The presence of the tert-butyl carbamate group and the (1R)-2,2,2-trifluoro-1-hydroxyethyl moiety makes it a valuable building block for the development of pharmaceuticals targeting diseases such as cancer, inflammation, and infectious diseases.

One of the most notable studies published in 2023 explored the asymmetric synthesis of this compound using catalytic enantioselective methods. The research demonstrated high enantiomeric excess (ee) and yield, underscoring its potential for scalable production. Additionally, the study highlighted the compound's role in the synthesis of novel protease inhibitors, which are critical in the treatment of viral infections such as HIV and hepatitis C.

Further investigations have focused on the compound's pharmacokinetic properties. In vitro and in vivo studies have shown that the tert-butyl N-{2-methyl-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate exhibits favorable absorption and distribution profiles, with minimal toxicity observed in preclinical models. These findings suggest its suitability for further development as a drug candidate.

Another area of interest is the compound's potential application in targeted drug delivery systems. Researchers have explored its conjugation with nanoparticles and liposomes to enhance the delivery of therapeutic agents to specific tissues or cells. Preliminary results indicate improved efficacy and reduced side effects, paving the way for future clinical trials.

In conclusion, tert-butyl N-{2-methyl-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate (CAS: 2227660-09-3) represents a promising compound in the field of medicinal chemistry. Its versatile applications in drug synthesis, favorable pharmacokinetic properties, and potential for targeted delivery make it a subject of ongoing research. Future studies are expected to further elucidate its mechanisms of action and expand its therapeutic applications.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent